Cas no 1286732-16-8 (2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide)
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024465210
- 2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide
- 2-methyl-3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)-N-(pyridin-2-ylmethyl)propanamide
- 2-methyl-3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)propanamide
- 1286732-16-8
- VU0497752-1
- F2773-0685
-
- Inchi: 1S/C18H18N4O2S/c1-13(18(24)20-11-14-5-2-3-9-19-14)12-22-17(23)8-7-15(21-22)16-6-4-10-25-16/h2-10,13H,11-12H2,1H3,(H,20,24)
- InChI Key: KIZQODFAIUMMRV-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=CC(N(CC(C(NCC2C=CC=CN=2)=O)C)N=1)=O
Computed Properties
- Exact Mass: 354.11504700g/mol
- Monoisotopic Mass: 354.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 103Ų
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2773-0685-2μmol |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-5μmol |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-10μmol |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-20μmol |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-1mg |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-2mg |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-3mg |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-4mg |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-5mg |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2773-0685-10mg |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide |
1286732-16-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide
Comprehensive Overview of 2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide (CAS No. 1286732-16-8)
The compound 2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide, identified by its CAS No. 1286732-16-8, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This structurally intricate compound combines a pyridazine core with thiophene and pyridine moieties, making it a subject of interest for drug discovery and medicinal chemistry. Its unique architecture suggests possible applications in modulating enzymatic activity or receptor interactions, aligning with current trends in targeted therapy development.
In recent years, researchers have increasingly focused on small-molecule modulators like this compound due to their ability to interact with specific biological targets. The presence of both thiophene and pyridine rings in its structure is particularly noteworthy, as these heterocycles are frequently employed in FDA-approved drugs. This has led to growing interest in structure-activity relationship (SAR) studies involving similar compounds, with many scientists searching for information on heterocyclic drug design and bioisosteric replacement strategies in modern pharmacology.
The synthetic pathway for CAS No. 1286732-16-8 likely involves multi-step organic transformations, potentially including cyclocondensation reactions to form the pyridazinone core and subsequent amide coupling to introduce the propanamide side chain. Such synthetic approaches are currently trending in pharmaceutical research, as evidenced by frequent searches for green chemistry alternatives in heterocycle synthesis and atom-economical reactions for drug development. The compound's molecular weight and calculated physicochemical properties suggest it may have favorable characteristics for drug-likeness, a topic of constant interest in medicinal chemistry circles.
From a biochemical perspective, the pyridazinone moiety present in this compound is known to exhibit diverse biological activities, which explains the growing number of research papers exploring pyridazinone derivatives as potential therapeutic agents. The combination with a thiophene ring may further enhance its binding capabilities to certain biological targets, making it relevant to current investigations into allosteric modulation and protein-ligand interactions. These aspects are particularly significant given the pharmaceutical industry's focus on developing novel kinase inhibitors and GPCR modulators.
Analytical characterization of 2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide would typically employ advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography where possible. These methods are frequently searched by researchers looking for compound characterization protocols and structural elucidation techniques. The compound's stability under various conditions would also be of interest to those investigating formulation science and drug delivery systems, which remain hot topics in pharmaceutical development.
In the context of current drug discovery paradigms, molecules like CAS No. 1286732-16-8 are increasingly valuable for their potential in fragment-based drug design and scaffold hopping strategies. The scientific community's growing interest in computational chemistry and molecular docking studies has led to more searches about how such compounds might interact with biological targets. This aligns with the broader trend toward rational drug design and personalized medicine approaches that dominate contemporary pharmaceutical research.
The patent landscape surrounding similar compounds suggests potential intellectual property considerations for researchers working with 1286732-16-8. This aspect connects with frequent searches about chemical patentability and novelty assessment in drug development. Furthermore, the compound's structural features make it relevant to discussions about privileged structures in medicinal chemistry - a concept that continues to generate significant interest in academic and industrial research settings alike.
From a safety and handling perspective, while not classified as hazardous, proper laboratory practices should always be followed when working with 2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide. This reflects the broader scientific community's emphasis on laboratory safety protocols and chemical handling best practices, which remain perennially important topics for researchers at all levels.
1286732-16-8 (2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]-N-[(pyridin-2-yl)methyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)